Cas no 1156336-53-6 (1-(5-Chlorothiophen-2-yl)ethane-1-thiol)

1-(5-Chlorothiophen-2-yl)ethane-1-thiol is a sulfur-containing organic compound featuring a chlorothiophene moiety, which imparts unique reactivity and structural versatility. Its thiol functional group allows for applications in organic synthesis, particularly in the formation of thioethers or as a building block for heterocyclic compounds. The presence of the chlorine substituent enhances its electrophilic properties, making it valuable in cross-coupling reactions and pharmaceutical intermediate synthesis. This compound is characterized by its stability under standard conditions and compatibility with a range of solvents, facilitating its use in controlled reaction environments. Its molecular structure offers potential for further functionalization, supporting diverse research and industrial applications.

1-(5-Chlorothiophen-2-yl)ethane-1-thiol structure

1156336-53-6 structure

Product Name:1-(5-Chlorothiophen-2-yl)ethane-1-thiol

CAS No:1156336-53-6

MF:C₆H₇ClS₂

MW:178.702778100967

CID:5715417

PubChem ID:43439190

Update Time:2025-05-27

1-(5-Chlorothiophen-2-yl)ethane-1-thiol Chemical and Physical Properties

Names and Identifiers

- EN300-1288324
- SCHEMBL21414067
- 1-(5-chlorothiophen-2-yl)ethane-1-thiol
- 1156336-53-6
- 2-Thiophenemethanethiol, 5-chloro-α-methyl-
- 1-(5-Chlorothiophen-2-yl)ethane-1-thiol
- Inchi： 1S/C6H7ClS2/c1-4(8)5-2-3-6(7)9-5/h2-4,8H,1H3
- InChI Key： LUKQAQSQVQPTMF-UHFFFAOYSA-N
- SMILES： ClC1=CC=C(C(C)S)S1

Computed Properties

Exact Mass: 177.9677703g/mol
Monoisotopic Mass: 177.9677703g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 97.1
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 29.2Å²

Experimental Properties

Density: 1.290±0.06 g/cm3(Predicted)
Boiling Point: 234.7±25.0 °C(Predicted)
pka: 9.44±0.10(Predicted)

1-(5-Chlorothiophen-2-yl)ethane-1-thiol Pricemore >>

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Enamine	EN300-1288324-1.0g	1-(5-chlorothiophen-2-yl)ethane-1-thiol	1156336-53-6	1g	$0.0	2023-06-07
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